Cas no 1226455-63-5 (1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole)

1-[4-(Difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole is a structurally complex imidazole derivative with potential applications in medicinal chemistry and material science. Its key features include a difluoromethoxy group, which enhances metabolic stability and bioavailability, and an allylthio moiety that offers reactivity for further functionalization. The presence of a 4-methylphenyl substituent contributes to lipophilicity, potentially improving membrane permeability. This compound may serve as an intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications, making it a valuable scaffold for research in drug discovery and chemical biology.
1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole structure
1226455-63-5 structure
Product Name:1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
CAS No:1226455-63-5
MF:C20H18F2N2OS
MW:372.431530475616
CID:5445304
PubChem ID:49672862
Update Time:2025-05-28

1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1226455-63-5
    • 1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
    • 2-(allylthio)-1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazole
    • F2964-3740
    • AKOS024478411
    • 1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-prop-2-enylsulfanylimidazole
    • 1-[4-(Difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(2-propen-1-ylthio)-1H-imidazole
    • Inchi: 1S/C20H18F2N2OS/c1-3-12-26-20-23-13-18(15-6-4-14(2)5-7-15)24(20)16-8-10-17(11-9-16)25-19(21)22/h3-11,13,19H,1,12H2,2H3
    • InChI Key: BRCFNRXLENUHLP-UHFFFAOYSA-N
    • SMILES: C1(SCC=C)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

  • Exact Mass: 372.11079070g/mol
  • Monoisotopic Mass: 372.11079070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 52.4Ų

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 513.0±60.0 °C(Predicted)
  • pka: 2.51±0.70(Predicted)

1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2964-3740-2μmol
1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
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F2964-3740-2mg
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F2964-3740-5mg
1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
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F2964-3740-10mg
1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
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1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Related Literature

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